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Compound of Interest

Compound Name: trans-3-(3-Pyridyl)acrylic acid

Cat. No.: B151048

CAS Number: 19337-97-4

A Comprehensive Overview for Researchers and
Drug Development Professionals

This technical guide provides a detailed overview of trans-3-(3-Pyridyl)acrylic acid, a
molecule of significant interest in coordination chemistry and with potential applications in
antiviral drug development. This document consolidates key physicochemical data,
spectroscopic information, a detailed synthesis protocol, and insights into its biological activity.

Physicochemical and Spectroscopic Data

trans-3-(3-Pyridyl)acrylic acid is a solid, bifunctional organic compound.[1] Its key
guantitative properties are summarized in the table below for easy reference.
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Property Value Reference(s)
CAS Number 19337-97-4 [1112]
Molecular Formula CsH7NO:2 [1][2]
Molecular Weight 149.15 g/mol [11[2]

Melting Point 232-235 °C (decomposes) [2]
Appearance White to off-white solid [2]

SMILES 0=C(0)/C=C/clcccncl [3]
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Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of trans-3-(3-
Pyridyl)acrylic acid.

IH NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the vinyl
and pyridyl protons. In DMSO-ds, the following chemical shifts (&) in ppm are observed: 12.6 (s,
1H, COOH), 8.87 (d, 1H), 8.60 (dd, 1H), 8.16 (d, 1H), 7.64 (d, 1H, J=16.1 Hz), 7.46 (dd, 1H),
6.71 (d, 1H, J=16.1 Hz).[4]

13C NMR Spectroscopy: While a specific spectrum for the monomer is not readily available in
the searched literature, data for its photodimerized salt suggests the presence of characteristic
peaks for the pyridyl and cyclobutane rings.[5] For the parent acrylic acid, characteristic peaks
are observed around 170 ppm (-COO-), 133 ppm (-CHz), and 127 ppm (-CH).[6]

Mass Spectrometry: The mass spectrum of the head-to-tail dimer of 3-pyridylacrylic acid shows
an (M-1)~ peak at m/z 297.13, confirming the dimerization.[5]

Infrared (IR) Spectroscopy: The FTIR spectrum of acrylic acid, a related compound, shows a
powerful peak for the C=0 group at a wavelength of 1750 cm~1.[7] The spectrum of
polyacrylates, derived from acrylic acid, is characterized by strong absorptions around 1700,
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1200, and 1100 cm~1 corresponding to the C=0, C-C-0O, and O-C-C stretching vibrations of the
ester group.[8]

Synthesis of trans-3-(3-Pyridyl)acrylic Acid

The primary synthetic route to trans-3-(3-Pyridyl)acrylic acid is the Knoevenagel-Doebner
condensation.[9][10] This reaction involves the condensation of an aldehyde with a compound
containing an active methylene group, followed by decarboxylation.[9]

Experimental Protocol: Knoevenagel-Doebner
Condensation

This protocol is adapted from a general procedure for the synthesis of phenolic acids and can
be applied to the synthesis of trans-3-(3-Pyridyl)acrylic acid.[11]

Materials:

o 3-Pyridinecarboxaldehyde
» Malonic acid

e Pyridine

o Piperidine (catalyst)

» Hydrochloric acid (for precipitation)

Ethanol (for washing)

Procedure:

 In a round-bottom flask equipped with a reflux condenser, dissolve 3-pyridinecarboxaldehyde
(1 equivalent) and malonic acid (1.5 equivalents) in pyridine.

e Add a catalytic amount of piperidine to the mixture.

o Heat the reaction mixture to reflux for 2-3 hours. The progress of the reaction can be
monitored by thin-layer chromatography.
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After the reaction is complete, cool the mixture to room temperature.

Slowly add concentrated hydrochloric acid to the cooled reaction mixture with stirring until
the pH is acidic, leading to the precipitation of the crude product.

Collect the precipitate by vacuum filtration.

Wash the crude product with cold water and then with a small amount of cold ethanol to
remove impurities.

Dry the purified trans-3-(3-Pyridyl)acrylic acid under vacuum.
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Knoevenagel-Doebner Synthesis Workflow

Biological Activity and Applications

trans-3-(3-Pyridyl)acrylic acid has demonstrated notable antiviral activity, particularly against
the Tobacco Mosaic Virus (TMV).[12][13][14] This has positioned it as a lead compound for the
development of novel plant protection agents.

Antiviral Activity against Tobacco Mosaic Virus (TMV)

Studies have shown that trans-3-aryl acrylic acids exhibit significant antiviral activity against
TMV, with some derivatives showing higher efficacy than the commercial antiviral agent,
Ribavirin.[12][13]

Experimental Protocol: Half-Leaf Method for Antiviral Assay

This method is a standard procedure for evaluating the in vivo antiviral activity of compounds
against TMV.[15]

« Virus Inoculation: The upper leaves of a suitable host plant (e.g., Nicotiana tabacum) are
mechanically inoculated with a TMV suspension.

o Compound Application: The test compound, dissolved in a suitable solvent, is applied to one
half of the inoculated leaves, while the other half is treated with the solvent as a control.

 Incubation: The plants are kept in a controlled environment (e.g., greenhouse) for a specified
period to allow for the development of local lesions.

o Evaluation: The number of local lesions on the treated and control halves of the leaves are
counted.

» Calculation of Inhibition Rate: The antiviral activity is expressed as the percentage of
inhibition, calculated using the formula: Inhibition Rate (%) = [(C - T) / C] x 100 where C is
the number of lesions on the control half and T is the number of lesions on the treated half.

Mechanism of Antiviral Action

The antiviral mechanism of trans-3-aryl acrylic acids against TMV is believed to involve the
inhibition of virus assembly. While the precise molecular interactions are still under
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investigation, it is hypothesized that these compounds may interfere with the polymerization of
the TMV coat protein, a crucial step in the formation of new virus particles.[15]

Potential Interaction with Plant Defense Signaling
Pathways

While direct evidence for the interaction of trans-3-(3-Pyridyl)acrylic acid with specific plant
signaling pathways is currently limited, its antiviral activity suggests a potential modulation of
the host's defense mechanisms. The jasmonate signaling pathway is a key component of the
plant's induced systemic resistance to a broad range of pathogens, including viruses.[16][17]
[18]

The jasmonate signaling pathway is initiated by the perception of stress signals, leading to the
synthesis of jasmonic acid (JA) and its bioactive conjugate, jasmonoyl-isoleucine (JA-lle). JA-
lle binds to the COI1 receptor, an F-box protein that is part of an SCF E3 ubiquitin ligase
complex. This binding event targets JAZ repressor proteins for degradation by the 26S
proteasome. The degradation of JAZ repressors releases transcription factors, such as MYC2,
which then activate the expression of a wide array of defense-related genes.
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Simplified Jasmonate Signaling Pathway in Plant Defense
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Other Applications

Beyond its potential in agriculture, trans-3-(3-Pyridyl)acrylic acid serves as a versatile
building block in materials science. Its bifunctional nature, possessing both a carboxylic acid
group and a pyridine ring, makes it an excellent ligand for the construction of coordination
polymers and metal-organic frameworks (MOFs).[1] These materials have potential
applications in areas such as gas storage, catalysis, and luminescence.

Safety Information

trans-3-(3-Pyridyl)acrylic acid is classified as an irritant.[2] It may cause skin, eye, and
respiratory irritation. Appropriate personal protective equipment, including gloves, safety
glasses, and a dust mask, should be worn when handling this compound.

Conclusion

trans-3-(3-Pyridyl)acrylic acid is a compound with a rich chemical profile and promising
applications. Its straightforward synthesis via the Knoevenagel-Doebner condensation makes it
an accessible building block for further research and development. The significant antiviral
activity against TMV warrants further investigation into its precise mechanism of action and its
potential to induce plant defense signaling pathways. As research continues, trans-3-(3-
Pyridyl)acrylic acid and its derivatives may play an increasingly important role in the
development of novel antiviral agents and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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